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Compound of Interest

Compound Name:
2-(3-Bromophenoxy)-6-

methylpyrazine

CAS No.: 915707-60-7

Cat. No.: B1292509

Get Quote

As drug development and synthetic chemistry advance, researchers frequently handle complex

halogenated heterocycles. 2-(3-Bromophenoxy)-6-methylpyrazine (CAS: 915707-60-7) is a

highly valuable building block characterized by its pyrazine core and brominated phenoxy

group. However, the very structural features that make it synthetically useful—specifically the

carbon-bromine bond—dictate strict operational and environmental safety protocols.

This guide provides researchers and environmental health and safety (EHS) professionals with

self-validating, step-by-step methodologies for the handling, segregation, and disposal of this

compound, ensuring compliance with federal regulations and laboratory best practices.

Part 1: Chemical Identity & Hazard Assessment
Understanding the physicochemical properties of a compound is the first step in designing a

safe operational workflow. The presence of the bromine atom classifies this compound as a

halogenated organic, which fundamentally alters its environmental fate and combustion profile

compared to standard organic solvents[1].
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Quantitative Data Summary
Property / Hazard Category Data / Classification Operational Implication

CAS Number 915707-60-7
Unique identifier for SDS

tracking and inventory.

Molecular Formula C₁₁H₉BrN₂O
Contains Halogen (Br);

dictates waste stream routing.

Molecular Weight 265.11 g/mol

Used for stoichiometric

calculations and spill volume

estimation.

GHS Hazard Statements H302, H315, H319, H335
Harmful if swallowed; causes

skin/eye/respiratory irritation.

Waste Classification Halogenated Organic Waste
Requires specialized high-

temperature incineration.

The Causality of Halogenated Hazards
Why do halogenated compounds require specialized handling? When non-halogenated

organics burn, they primarily produce CO₂ and H₂O. However, the combustion of 2-(3-
Bromophenoxy)-6-methylpyrazine yields hydrogen bromide (HBr) gas and potentially

brominated dioxins[2]. Therefore, this waste must be routed to specialized incinerators

equipped with alkaline scrubbers to neutralize acidic byproducts. Mixing this compound with

non-halogenated waste compromises the incineration process and violates environmental

regulations.

Part 2: Operational Handling & Safety Protocols
To ensure trustworthiness in your daily operations, every handling procedure must be a self-

validating system. Do not proceed to the next step unless the previous condition is verifiably

met.

Step-by-Step Handling Methodology
Verify Engineering Controls:
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Action: Turn on the chemical fume hood and check the digital airflow monitor.

Validation: The flow rate must read between 80 and 120 feet per minute (fpm). If the

monitor is alarming or reading low, do not open the chemical container.

Don Appropriate PPE:

Action: Equip standard safety glasses, a flame-resistant lab coat, and standard nitrile

gloves.

Validation: Inspect gloves for micro-tears by inflating them slightly before use. Nitrile

provides adequate splash protection for solid/powdered halogenated organics, but if the

compound is dissolved in a carrier solvent (e.g., dichloromethane), consult a glove

compatibility chart for the specific solvent[2].

Material Transfer:

Action: Use a static-free spatula to transfer the required mass of 2-(3-Bromophenoxy)-6-
methylpyrazine into a pre-tared, sealable reaction vessel.

Validation: Weigh the material inside the fume hood using a draft shield to prevent

aerosolization of the irritating powder.

Decontamination of Reusables:

Action: Rinse spatulas and glassware with a compatible halogenated solvent (e.g., small

amounts of chloroform or DCM) directly into the designated halogenated waste container

before removing them from the hood.

Part 3: Waste Segregation & Disposal Workflow
Improper disposal of halogenated organics is a primary source of EPA RCRA (Resource

Conservation and Recovery Act) violations in academic and industrial laboratories[3].

Satellite Accumulation Area (SAA) Rules
Under EPA 40 CFR 262.15, laboratories are permitted to accumulate up to 55 gallons of non-

acute hazardous waste in a designated Satellite Accumulation Area (SAA)[4]. The SAA must be
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at or near the point of generation and under the control of the operator.

Step-by-Step Disposal Procedure
Select the Correct Receptacle:

Obtain a chemically compatible, heavy-duty polyethylene (HDPE) or glass waste

container.

Crucial Step: Verify the container is explicitly labeled "Hazardous Waste: Halogenated

Organics".

Labeling Compliance:

Attach a hazardous waste tag before the first drop of waste is added[2].

List "2-(3-Bromophenoxy)-6-methylpyrazine" and any carrier solvents on the tag. Do not

use abbreviations or chemical formulas[5].

Waste Transfer:

Transfer the waste into the container using a funnel.

Validation: Ensure the container is never filled past 90% capacity to allow for vapor

expansion.

Seal and Store:

Remove the funnel and securely thread the cap onto the waste container. The EPA

mandates that SAA containers must remain closed at all times except when actively

adding or removing waste[6].

EHS Transfer:

Once the container is full, date the label. By law, it must be transferred from the SAA to a

Central Accumulation Area (CAA) within three consecutive calendar days[7].

Waste Routing Visualization

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1292509/docs?utm_src=pdf-body#2-3-bromophenoxy-6-methylpyrazine-comprehensive-laboratory-safety-disposal-guide
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.stevensehs.com/guidelines-for-hw-satellite-accumulation-areas/
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-262/subpart-A/section-262.15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision tree for routing 2-(3-Bromophenoxy)-6-methylpyrazine to halogenated waste

streams.

Part 4: Spill Response & Decontamination Protocol
In the event of an accidental release, immediate and methodical action is required to prevent

respiratory exposure and environmental contamination.

Evacuate and Assess: If the spill occurs outside a fume hood, instruct personnel to step

back. Assess the volume. If it is a large spill (>50g or >500mL if in solution), evacuate the lab

and call EHS immediately.

Containment (For small, manageable spills):

If solid: Do not sweep dry, as this creates hazardous dust. Lightly moisten the powder with

a compatible low-volatility solvent or cover with wet paper towels.

If in solution: Surround the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite or universal spill pads).

Collection: Use a plastic scoop (avoid metal if spark hazards exist from co-solvents) to

collect the absorbed material.

Disposal of Spill Debris: Place all contaminated wipes, gloves, and absorbent materials into

a heavy-duty bag or bucket. Label it as "Halogenated Spill Debris containing 2-(3-
Bromophenoxy)-6-methylpyrazine" and route it through the SAA workflow.

Surface Decontamination: Wash the affected surface with soap and water to remove residual

traces, collecting the wash water as hazardous waste if heavily contaminated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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